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Compound of Interest

Compound Name: RU 35929

Cat. No.: B1680175 Get Quote

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This document provides a comprehensive guide for the safe

handling and disposal of RU 35929, a compound understood to be a research chemical. The

following procedures are based on established best practices for hazardous waste

management and are intended to provide essential, immediate safety and logistical

information. Researchers, scientists, and drug development professionals are advised to

consult their institution's specific safety protocols and the material's Safety Data Sheet (SDS)

before handling or disposal.

Chemical and Physical Properties
While a specific Safety Data Sheet for RU 35929 was not identified, the properties of a

structurally related ruthenium-containing compound, Chiralyst® Ru929, are presented below

for illustrative purposes. The properties of RU 35929 may vary.

Property Value

Chemical Formula C54H46Cl2P2Ru[1]

Molecular Weight 928.88 g/mol [1]

Appearance Red-orange powder[1]

Physical State Solid[1]

Solubility Soluble in chloroform
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Personal Protective Equipment (PPE)
Before handling RU 35929, ensure the appropriate personal protective equipment is worn to

minimize exposure and ensure safety.

Equipment Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles[2]

Lab Coat Standard laboratory coat

Respiratory Protection
Use in a well-ventilated area or with a fume

hood

Step-by-Step Disposal Procedure
The disposal of RU 35929 must be conducted in accordance with all federal, state, and local

regulations. The following is a general procedure for the disposal of research-grade chemical

waste.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the waste is hazardous. Based on its likely composition

as a ruthenium-containing compound, RU 35929 should be treated as hazardous waste.

Segregate Waste Streams: Do not mix RU 35929 waste with other chemical waste streams

unless explicitly permitted by your institution's hazardous waste management plan.[3] Keep

solid and liquid waste in separate containers.[3] Halogenated and non-halogenated solvents

should also be segregated.[3]

Step 2: Containerization

Select Appropriate Containers: Use containers that are compatible with the chemical waste.

The container must be in good condition and free of leaks or damage.[3]

Labeling: Affix a hazardous waste label to the container as soon as waste is added. The

label must include the chemical name (no abbreviations or formulas), the concentration of
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each component, and the associated hazards (e.g., "Toxic," "Corrosive").[3]

Step 3: Storage

Accumulation Area: Store the waste container in a designated Satellite Accumulation Area

(SAA) that is under the control of the laboratory director.[4]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a spill.[4]

Keep Containers Closed: All waste containers must be kept tightly closed except when

adding waste.[3]

Step 4: Disposal and Removal

Request Pickup: Once the container is full or the project is complete, request a waste pickup

from your institution's Environmental Health and Safety (EHS) department.

Documentation: Maintain a record of the waste generated and its disposal, as this is often

required for regulatory compliance.[5]

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of RU 35929 waste.
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Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Alert: Notify your supervisor and your institution's EHS department immediately.

Contain: If the spill is small and you are trained to do so, contain the spill using a chemical

spill kit. Use an absorbent material like sand or vermiculite to soak up any liquid.[6]

Clean: Carefully clean the contaminated area. All materials used for cleanup must be

disposed of as hazardous waste.

First Aid:

Skin Contact: Wash the affected area with soap and plenty of water.[7]

Eye Contact: Flush eyes with water for at least 15 minutes.[6]

Inhalation: Move to fresh air.[6]

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet for RU 35929 and your institution's policies and procedures for hazardous waste

disposal. The responsibility for safe handling and disposal lies with the individual user and their

institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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